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Get Quote

Executive Summary & Chemical Identity
8-Hydroxyquinoline-2-carboxamide is a chelating quinoline derivative often utilized in

metalloprotein inhibition studies and coordination chemistry. While specific toxicological data for

this amide derivative is limited compared to its parent scaffold (8-Hydroxyquinoline), it must be

handled as a high-potency cytotoxic and reproductive hazard.

This guide mandates a "Parent-Scaffold Proxy" safety approach, adopting the rigorous

containment protocols associated with 8-Hydroxyquinoline (CAS 148-24-3) to ensure maximum

personnel protection.
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Parameter Technical Detail

Chemical Name 8-Hydroxyquinoline-2-carboxamide

CAS Number 6759-79-1

Molecular Formula C₁₀H₈N₂O₂

Molecular Weight 188.18 g/mol

Physical State Solid (typically off-white to yellow powder)

Solubility
Low in water; Soluble in DMSO, DMF, hot

Ethanol

Key Hazards

Acute Toxicity (Oral), Reproductive Toxicity

(Repr.[1][2] 1B), Serious Eye Damage, Aquatic

Toxicity

Risk Assessment & Hazard Identification
Based on the pharmacophore homology with 8-Hydroxyquinoline.

Core Hazards[4][6]
Reproductive Toxicity (Repr.[2][3][4] 1B): The 8-hydroxyquinoline scaffold can cross the

placental barrier and interfere with essential metal ions (Zn²⁺, Cu²⁺) required for fetal

development.

Acute Toxicity (Oral): Classified as Toxic if swallowed.[1][2] Ingestion may cause

neurotoxicity due to metal chelation in the central nervous system.

Serious Eye Damage: The phenolic hydroxyl group combined with the basic nitrogen can

cause severe, irreversible eye damage upon contact.

Aquatic Toxicity: Classified as Very toxic to aquatic life with long-lasting effects.[1][2][3][5][6]

Zero-discharge to sink/sewer is mandatory.

Personal Protective Equipment (PPE) Matrix
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Standard lab coats are insufficient. Adhere to this matrix for all interactions.

Activity
Respiratory

Protection
Hand Protection

Eye/Face

Protection
Body Protection

Storage &

Transport

Surgical Mask

(Min)

Single Nitrile

Gloves (0.11

mm)

Safety Glasses

w/ Side Shields

Standard Lab

Coat

Weighing (Solid)

N95/P2

Respirator or

Fume Hood

Double Nitrile

Gloves (Outer

glove changed

immediately if

contaminated)

Chemical

Goggles (No

gaps)

Tyvek® Sleeves

or Apron

Solubilization

(DMSO)

Fume Hood

Required (No

Respirator if

sash <18")

Laminate (Silver

Shield) or Double

Nitrile

(Breakthrough

time <15 min for

DMSO)

Chemical

Goggles + Face

Shield (if >50mL)

Chemical-

Resistant Apron

Spill Cleanup

P100/P3

Respirator (Full

Face

recommended)

Heavy Duty

Neoprene or

Butyl Rubber

Full Face

Respirator acts

as eye protection

Tyvek® Coverall

(Type 5/6)

Operational Protocol: Safe Handling Workflow
A. Storage Requirements[2][4][5][6][8][9][10][11]

Condition: Store at 2–8°C (Refrigerated).

Environment: Keep under inert gas (Argon/Nitrogen) if possible to prevent oxidation of the

phenolic group.

Light Sensitivity: Store in amber vials or wrap containers in aluminum foil.

B. Weighing & Solubilization Protocol
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Objective: Prepare a 100 mM stock solution in DMSO without generating dust or exposure.

Preparation:

Activate the Chemical Fume Hood (Face velocity: 0.5 m/s).

Place an anti-static gun and analytical balance inside the hood.

Pre-weigh the solvent (DMSO) to avoid volumetric transfer errors.

Weighing:

Technique: Use the "Difference Method." Weigh the closed vial, remove aliquot, re-weigh

the vial. Never use a spatula to transfer powder outside the vial in open air.

Static Control: Use the anti-static gun on the vial and spatula to prevent powder "fly-out."

Solubilization:

Add DMSO directly to the solid.

Vortex inside the hood.

Note: If the solution warms up (exothermic solvation), allow it to cool before capping to

prevent pressure buildup.

C. Workflow Visualization (Graphviz)

Critical Control Zone (Fume Hood)

Storage
(Amber Vial, 4°C)

Verify PPE
(Double Nitrile + Goggles)

Retrieve Weighing
(Fume Hood Only)

Transfer Add Solvent
(DMSO/DMF)

Solid in Vial Dissolution
(Vortex/Sonicate)

Cap & Mix Disposal
(High Temp Incineration)

Excess/Spills

Click to download full resolution via product page

Caption: Operational workflow emphasizing the Critical Control Zone (Fume Hood) for all open-

container steps.
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Emergency Response & Spill Management
A. Immediate Exposure Response[4][5][8]

Eye Contact: Rinse immediately with water for 15 minutes, holding eyelids open. Do not use

neutralizing agents.[5] Seek ophthalmologist support immediately.

Skin Contact: Remove contaminated clothing.[1][3][5][7] Wash with soap and water.[2][3][5]

[8][6][9] Do not use ethanol (this enhances transdermal absorption of the compound).

Ingestion: Rinse mouth. Do not induce vomiting (risk of aspiration and secondary

esophageal burn).

B. Spill Cleanup Decision Tree[9]

Spill Detected

State of Spill?

Solid Powder Liquid/Solution

Cover with wet paper towel
(Prevent Dust)

Absorb with Vermiculite
or Chem-Pads

Double Bag & Label
'Toxic Organic Waste'

Click to download full resolution via product page

Caption: Decision logic for spill remediation. Note the "Wet Method" for solids to prevent

aerosolization.
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Waste Disposal Plan
Strict adherence to local environmental regulations (RCRA/EPA or EU Waste Framework) is

mandatory.

Classification: Hazardous Organic Waste (Halogen-free, Nitrogen-containing).

Segregation: Do not mix with oxidizing acids (Nitric/Perchloric) as violent reactions may

occur with the quinoline ring.

Primary Disposal Method:High-Temperature Incineration with scrubber systems (to capture

nitrogen oxides).

Container Labeling:

Content: "8-Hydroxyquinoline-2-carboxamide Solution (in DMSO)"

Hazards: Toxic, Repr.[5] Tox, Environmental Hazard.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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